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Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Get Quote

Physicochemical Properties of TPGME

The table below summarizes the fundamental physicochemical properties of Tripropylene Glycol

Monomethyl Ether (CAS 25498-49-1).

Property Value / Description

Chemical Name Tripropylene Glycol Monomethyl Ether [1]

CAS Number 25498-49-1 [1]

Molecular Formula C10H22O4 [1]

Molecular Weight 206.28 g/mol [1]

Appearance Colorless liquid [1]

Odor Ether-like [1]

Flash Point 113 °C (closed cup) [1]

Boiling Point 100 °C at 3 hPa [1]
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Property Value / Description

Melting Point -77.8 °C [1]

Vapor Pressure 0.0 hPa at 25 °C [1]

Autoignition Temperature 277 °C [1]

Water Solubility Soluble (0 - 100 °C) [1]

Partition Coefficient (log Pow) 0.080 at 21 °C [1]

Density No data available in search results

Viscosity (kinematic) 6.71 mm²/s at 20 °C [1]

Surface Tension 68.8 mN/m at 20 °C [1]

NFPA 704 Rating Health: 1, Flammability: 1, Reactivity: 0 [1]

Safety and Toxicology Profile

The following table outlines the known safety and toxicological information for TPGME.

Aspect Data

GHS Signal Word No signal word [1]

Acute Oral Toxicity (LD50, Rat) 3,500 mg/kg [1]

Acute Dermal Toxicity (LD50, Rabbit) 15,440 mg/kg [1]

Skin Irritation (Rabbit) No skin irritation [1]

Eye Irritation (Rabbit) No eye irritation [1]

Skin Sensitization (Mouse) Does not cause skin sensitization [1]
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Aspect Data

Mutagenicity (Ames Test) Negative [1]

PBT/vPvB Assessment Not considered PBT or vPvB [1]

Aquatic Toxicity (Fish, LC50) 11,619 mg/l (96h, Fathead minnow) [1]

Aquatic Toxicity (Daphnia, EC50) >10,000 mg/l (48h, Daphnia magna) [1]

Biodegradability Readily biodegradable (66% in 28 days) [1]

Handling, Storage, and Regulatory Information

Category Details

Storage Keep container tightly closed [1].

Incompatibilities Strong oxidizing agents [1].

Special Hazards Combustible; forms explosive mixtures with air on intense heating [1].

Personal Protection Eye protection (safety glasses); respiratory protection not required except
in case of aerosol formation [1].

Regulatory Status
(Inventories)

Listed on China IECSC, EC Inventory, EINECS, Korea KECL, and New
Zealand NZIoC [1].

Transport Classification Not classified as dangerous in transport regulations [1].

Experimental Methodology Overview

While the search results lack a full, step-by-step protocol for TPGME characterization, one study provides a

detailed methodology for measuring density (ρ) and viscosity (η) in a binary system containing Propylene
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Glycol Methyl Ether (PGME), a closely related compound [2]. This can serve as a high-quality reference for

experimental design.

The workflow below summarizes the experimental and computational procedures from this study.
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Physicochemical Measurement

Intermolecular Interaction Analysis

Sample Preparation

Weigh pure PGME and 1,2-PDA
(High-precision balance, ±0.0001 g)

Prepare binary mixtures
at various mole ratios

Seal samples to prevent
evaporation/moisture

Measure Density (ρ)
Oscillating U-tube densimeter

Measure Viscosity (η)
Calibrated capillary viscometer

Repeat at temperatures
298.15 K to 318.15 K

UV-Vis Spectroscopy

Raman Spectroscopy
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¹H NMR Spectroscopy

Computational Chemistry
(DFT Calculations, Gaussian 09)

Data Analysis:
Excess Properties, IHB confirmation

Click to download full resolution via product page

Experimental and computational workflow for characterizing solvent properties and intermolecular

interactions, based on a study of a PGME binary system [2].

Key Experimental Details [2]:

Sample Preparation: Pure reagents were used as received. Binary mixtures were prepared at

various mole ratios using a high-precision electronic balance (BSA224S-CW, ±0.0001 g). Strict
measures were taken to prevent evaporation and moisture absorption, including sealing samples.

Density and Viscosity Measurement: Density (ρ) was measured using an oscillating U-tube
densimeter. Viscosity (η) was determined with a calibrated capillary viscometer. Measurements were

taken at temperatures ranging from 298.15 K to 318.15 K (25 °C to 45 °C) at atmospheric pressure.
Intermolecular Interaction Analysis: The formation of intermolecular hydrogen bonds (IHBs)

between the alcohol and amine was demonstrated and analyzed using UV-Vis, Raman, and ^1H
NMR spectroscopy.

Computational Methods: Density Functional Theory (DFT) calculations were performed using
Gaussian 09 software at the B3LYP/6-311+g(d,p) theoretical level to obtain stable molecular

conformations and interaction energies.

Key Insights for Researchers

Favorable Safety Profile: The data suggests TPGME has a relatively low acute toxicity profile and is

not a skin or eye irritant, making it a potentially suitable solvent for various formulations [1].
Environmental Compatibility: Its readiness to biodegrade and low aquatic toxicity are positive

indicators from an environmental safety standpoint [1].
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Industrial Versatility: TPGME is recognized for its low toxicity, good solvency, and quick

evaporation, leading to its use in coatings, electronics manufacturing, and personal care products [3].
This existing industrial application base can inform its selection in drug formulation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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